Cas no 1430561-08-2 (8,9-Piperazine Pixantrone)

• Product Name: 8,9-Piperazine Pixantrone
• CAS No: 1430561-08-2
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 4743268
• Update Time: 2025-07-01

8,9-Piperazine Pixantrone Chemical and Physical Properties

Names and Identifiers

• 8,9-Piperazine Pixantrone
• 6-[(2-Aminoethyl)amino]-1,2,3,4-tetrahydroisoquino[7,6-f]quinoxaline-7,12-dione (ACI)

• Inchi： 1S/C17H17N5O2/c18-2-4-20-11-7-12-15(22-6-5-21-12)14-13(11)16(23)9-1-3-19-8-10(9)17(14)24/h1,3,7-8,20-22H,2,4-6,18H2
• InChI Key： RUCOBOCLNKWFAS-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C(NCCN)C=C3C=2NCCN3)C(=O)C2C1=CN=CC=2

Additional information on 8,9-Piperazine Pixantrone

Introduction to Compound CAS No. 1430561-08-2: 8,9-Piperazine Pixantrone

The compound with CAS No. 1430561-08-2, commonly referred to as 8,9-Piperazine Pixantrone, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in pharmaceuticals and agrochemicals. The addition of the pixantrone moiety introduces novel functionalities that enhance its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of 8,9-Piperazine Pixantrone in drug discovery and material science. Researchers have explored its role as a potential precursor for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, tunable pore sizes, and catalytic activity, making them ideal for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 8,9-Piperazine Pixantrone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the piperazine ring followed by the introduction of the pixantrone group through nucleophilic substitution or coupling reactions. This process requires precise control over reaction conditions to ensure high yields and product purity.

One of the most promising aspects of 8,9-Piperazine Pixantrone is its ability to act as a versatile building block in supramolecular chemistry. Scientists have demonstrated its capability to form self-assembled structures through non-covalent interactions such as hydrogen bonding and π-π stacking. These self-assembled structures have potential applications in nanotechnology and drug delivery systems.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 8,9-Piperazine Pixantrone with unprecedented accuracy. These computational studies provide valuable insights into its potential interactions with biological systems and its suitability for use in medicinal chemistry.

In conclusion, 8,9-Piperazine Pixantrone (CAS No. 1430561-08-2) is a compound with immense potential across multiple disciplines due to its unique chemical structure and versatile reactivity. Ongoing research continues to uncover new applications and improve synthetic methodologies, ensuring that this compound remains at the forefront of scientific innovation.